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Compound of Interest

Compound Name: Cyclohexane-1,3,5-trione

Cat. No.: B11759072

Essential Safety and Handling of Cyclohexane-
1,3,5-trione

A Note on Chemical Instability: Cyclohexane-1,3,5-trione is a highly unstable compound that
readily converts to its more stable enol tautomer, Phloroglucinol (1,3,5-trihydroxybenzene). Due
to this inherent instability, with reports of decomposition within 40 minutes at -40°C,
comprehensive safety and handling data for the trione form is limited.[1] For practical laboratory
applications, the following guidance is based on the properties and handling of its stable and
commercially available tautomer, Phloroglucinol.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to ensure the safety of researchers and
scientists when handling Phloroglucinol. The following table summarizes the recommended
PPE.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11759072?utm_src=pdf-interest
https://www.benchchem.com/product/b11759072?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/1miykgk/cursed_cyclohexane135trione/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11759072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Protection Type Recommended Equipment Purpose

Safety glasses with side
) shields or goggles. A face To prevent eye contact with the
Eye Protection ) ] ]
shield may be required for chemical.

splash hazards.

Chemical-resistant gloves To protect the skin from
Hand Protection (e.g., nitrile, neoprene, or butyl irritation and potential allergic
rubber). reactions.
] A fully buttoned laboratory To prevent contamination of
Body Protection ]
coat. personal clothing.

A NIOSH-approved respirator

with an organic vapor cartridge ) )
) ] ) o To prevent inhalation of dust or
Respiratory Protection may be necessary if working in
_ , vapors.
a poorly ventilated area or if

dust is generated.

Hazard Identification and Safety Precautions

Phloroglucinol is classified with several hazards that necessitate careful handling. The primary
hazards include skin irritation, serious eye irritation, and potential for causing respiratory
irritation. It may also be harmful if swallowed.

Precautionary Measures:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of dust or vapors.

» Handling Practices: Avoid generating dust. Use non-sparking tools and ensure proper
grounding of equipment to prevent static discharge. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.
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Operational Plan for Handling

A systematic approach is crucial for the safe handling of Phloroglucinol in a laboratory setting.
Step-by-Step Handling Procedure:

o Preparation: Ensure the work area is clean and uncluttered. Verify that all necessary PPE is
available and in good condition. Locate the nearest eyewash station and safety shower.

» Dispensing: Carefully weigh and dispense the required amount of Phloroglucinol in a
chemical fume hood to control dust.

e In Use: When using the chemical, keep the container closed as much as possible. Avoid any
actions that could generate dust.

o Post-Handling: Clean the work area and any equipment used. Decontaminate reusable PPE
as appropriate.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Waste Disposal Procedure:

e Segregation: Collect all Phloroglucinol waste, including contaminated materials like gloves
and paper towels, in a designated and properly labeled hazardous waste container. Do not
mix with other waste streams.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Phloroglucinol.”

o Storage: Store the hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

¢ Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.
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Quantitative Data Summary

The following table provides a summary of key quantitative data for Phloroglucinol.

Property Value

Molecular Formula CeHeOs3

Molecular Weight 126.11 g/mol

Appearance White to yellowish crystalline powder
Melting Point 218-220 °C

Solubility Soluble in water, ethanol, and ether

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of
Phloroglucinol.
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Safe Handling and Disposal of Phloroglucinol

Preparation

Review SDS

Y

Don Appropriate PPE

Y

Prepare Work Area

Han
\

dling
/

Dispense in

Fume Hood

A

/

Use in Well-Ventilated Area

Post-Handlin
A

g & Cleanup
/

Decontamina

te Equipment

A

/

Clean Work Area

Waste [
\

isposal

/

Collect Waste in Labeled Container

Y

Store in Designated Area

Y

Arrange for EHS Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b11759072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11759072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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